Cas no 921206-70-4 (2-Heptanol, 3-amino-1-[(6-fluoro-2-pyridinyl)amino]-, (3S)-)

2-Heptanol, 3-amino-1-[(6-fluoro-2-pyridinyl)amino]-, (3S)- structure
921206-70-4 structure
Product Name:2-Heptanol, 3-amino-1-[(6-fluoro-2-pyridinyl)amino]-, (3S)-
CAS No:921206-70-4
MF:C12H20FN3O
MW:241.305106163025
CID:745306
PubChem ID:71422367
Update Time:2025-04-19

2-Heptanol, 3-amino-1-[(6-fluoro-2-pyridinyl)amino]-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanol, 3-amino-1-[(6-fluoro-2-pyridinyl)amino]-, (3S)-
    • (3S)-3-amino-1-[(6-fluoropyridin-2-yl)amino]heptan-2-ol
    • DTXSID60841395
    • 921206-70-4
    • Inchi: 1S/C12H20FN3O/c1-2-3-5-9(14)10(17)8-15-12-7-4-6-11(13)16-12/h4,6-7,9-10,17H,2-3,5,8,14H2,1H3,(H,15,16)/t9-,10?/m0/s1
    • InChI Key: LAXWLIGRGYKPDW-RGURZIINSA-N
    • SMILES: FC1=CC=CC(=N1)NCC([C@H](CCCC)N)O

Computed Properties

  • Exact Mass: 241.15904043g/mol
  • Monoisotopic Mass: 241.15904043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.2Ų
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